Cas no 135965-08-1 (5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro-)
135965-08-1 structure
Product Name:5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro-
CAS No:135965-08-1
MF:C13H18N4S
MW:262.373820781708
CID:2771579
Update Time:2023-08-07
5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro- Chemical and Physical Properties
Names and Identifiers
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- 5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro-
- 1-(4-Hexylphenyl)-1,2-dihydro-5H-tetrazole-5-thione
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- Inchi: 1S/C13H18N4S/c1-2-3-4-5-6-11-7-9-12(10-8-11)17-13(18)14-15-16-17/h7-10H,2-6H2,1H3,(H,14,16,18)
- InChI Key: FFCCHDOWSWGDDY-UHFFFAOYSA-N
- SMILES: S=C1N=NNN1C1C=CC(=CC=1)CCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 297
- XLogP3: 5.8
- Topological Polar Surface Area: 72.1
5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
135965-08-1 (5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro-) Related Products
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